![molecular formula C12H12F3N3O B4818730 3-{[2-(trifluoromethyl)-4-quinazolinyl]amino}-1-propanol](/img/structure/B4818730.png)
3-{[2-(trifluoromethyl)-4-quinazolinyl]amino}-1-propanol
Overview
Description
3-{[2-(trifluoromethyl)-4-quinazolinyl]amino}-1-propanol (TFMQ) is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. TFMQ is a quinazoline derivative that has been shown to exhibit anti-cancer and anti-inflammatory properties.
Mechanism of Action
The exact mechanism of action of 3-{[2-(trifluoromethyl)-4-quinazolinyl]amino}-1-propanol is not fully understood, but it is believed to involve the inhibition of various signaling pathways. 3-{[2-(trifluoromethyl)-4-quinazolinyl]amino}-1-propanol has been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in inflammation and cancer. 3-{[2-(trifluoromethyl)-4-quinazolinyl]amino}-1-propanol has also been shown to inhibit the activity of protein kinase B (AKT), a signaling pathway that is involved in cell survival and proliferation.
Biochemical and physiological effects:
3-{[2-(trifluoromethyl)-4-quinazolinyl]amino}-1-propanol has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. 3-{[2-(trifluoromethyl)-4-quinazolinyl]amino}-1-propanol has also been shown to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor alpha (TNF-α). 3-{[2-(trifluoromethyl)-4-quinazolinyl]amino}-1-propanol has been shown to have a low toxicity profile and is well-tolerated in animal studies.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-{[2-(trifluoromethyl)-4-quinazolinyl]amino}-1-propanol in lab experiments is its high purity and stability. 3-{[2-(trifluoromethyl)-4-quinazolinyl]amino}-1-propanol is also readily available from commercial sources. However, one of the limitations of using 3-{[2-(trifluoromethyl)-4-quinazolinyl]amino}-1-propanol is its low solubility in water, which can make it difficult to work with in aqueous solutions. 3-{[2-(trifluoromethyl)-4-quinazolinyl]amino}-1-propanol is also relatively expensive compared to other compounds used in biomedical research.
Future Directions
There are several future directions for research on 3-{[2-(trifluoromethyl)-4-quinazolinyl]amino}-1-propanol. One area of interest is its potential use in combination with other anti-cancer agents to increase their efficacy. 3-{[2-(trifluoromethyl)-4-quinazolinyl]amino}-1-propanol has also been shown to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research is needed to fully understand the mechanism of action of 3-{[2-(trifluoromethyl)-4-quinazolinyl]amino}-1-propanol and its potential therapeutic applications.
Scientific Research Applications
3-{[2-(trifluoromethyl)-4-quinazolinyl]amino}-1-propanol has been studied extensively for its potential applications in biomedical research. It has been shown to exhibit anti-cancer properties by inhibiting the growth of cancer cells. 3-{[2-(trifluoromethyl)-4-quinazolinyl]amino}-1-propanol has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. 3-{[2-(trifluoromethyl)-4-quinazolinyl]amino}-1-propanol has been used in various in vitro and in vivo studies to investigate its potential therapeutic applications.
properties
IUPAC Name |
3-[[2-(trifluoromethyl)quinazolin-4-yl]amino]propan-1-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12F3N3O/c13-12(14,15)11-17-9-5-2-1-4-8(9)10(18-11)16-6-3-7-19/h1-2,4-5,19H,3,6-7H2,(H,16,17,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMONVPYDTCRHTQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NC(=N2)C(F)(F)F)NCCCO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12F3N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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